N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-[methyl(methylsulfonyl)amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C13H20N2O3S/c1-10(2)9-14-13(16)11-5-7-12(8-6-11)15(3)19(4,17)18/h5-8,10H,9H2,1-4H3,(H,14,16)
• InChI Key: HHYJNUOEZXDVOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=C(C=C1)N(C)S(=O)(=O)C
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide, also known as NSC 732208, is a chemical compound that has been the subject of scientific research in recent years. This compound belongs to the class of benzamides and has been found to have potential applications in medicine and biochemistry. In

Mechanism of Action

N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide 732208 acts as a DNA intercalating agent, binding to the DNA in cancer cells and preventing cell division. This results in the inhibition of cancer cell growth and proliferation. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound 732208 has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. Additionally, it has been found to induce the expression of p53, a tumor suppressor gene that plays a key role in regulating cell growth and division.

Advantages and Limitations for Lab Experiments

One advantage of using N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide 732208 in lab experiments is that it has been found to be relatively non-toxic to normal cells, making it a promising candidate for the development of new cancer therapies. However, one limitation is that its mechanism of action is not yet fully understood, which may make it difficult to optimize its use in the lab.

Future Directions

There are a number of future directions for research on N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide 732208. One area of focus could be on optimizing its use as a cancer therapy, potentially in combination with other drugs. Additionally, further research could be done to better understand its mechanism of action and to identify any potential side effects or limitations. Finally, research could be done to explore its potential applications in other areas of medicine, such as the treatment of inflammatory diseases.

Synthesis Methods

N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide 732208 can be synthesized using a multi-step process involving the reaction of 4-aminobenzamide with isobutyric anhydride, followed by the reaction of the resulting compound with methylsulfonyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-isobutyl-4-[methyl(methylsulfonyl)amino]benzamide 732208 has been found to have potential applications in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. Additionally, it has been found to have anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases.